Cas no 2229413-87-8 (tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate
• CAS No: 2229413-87-8
• MF: C₁₄H₂₄F₂N₂O₃
• MW: 306.348771095276
• CID: 6032383
• PubChem ID: 165660581
• Update Time: 2025-10-30

tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate
• EN300-1901686
• 2229413-87-8
• tert-butyl 3-[1-(aminomethyl)-3,3-difluorocyclobutyl]morpholine-4-carboxylate

• Inchi： 1S/C14H24F2N2O3/c1-12(2,3)21-11(19)18-4-5-20-6-10(18)13(9-17)7-14(15,16)8-13/h10H,4-9,17H2,1-3H3
• InChI Key： PMDOZAAAILSMFB-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2COCCN2C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 306.17549896g/mol
• Monoisotopic Mass: 306.17549896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate

Introduction to Tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate (CAS No. 2229413-87-8)

Tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate, a compound with the CAS number 2229413-87-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity and unique functional groups of this molecule contribute to its potential as a lead compound in drug discovery and development.

The molecular structure of tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate features a cyclobutyl core substituted with fluorine atoms and an amine-morpholine moiety. This arrangement not only enhances the molecule's solubility and stability but also introduces specific interactions with biological targets. The presence of the tert-butyl group further influences the compound's pharmacokinetic properties, potentially improving its bioavailability and metabolic stability.

In recent years, there has been growing interest in the development of fluorinated heterocycles due to their enhanced binding affinity and selectivity towards biological targets. The fluorine atoms in tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate play a crucial role in modulating the electronic properties of the molecule, thereby affecting its interactions with enzymes and receptors. This has led to several innovative applications in medicinal chemistry.

One of the most notable areas where this compound has shown promise is in the treatment of neurological disorders. Studies have indicated that derivatives of this class exhibit potent activity against enzymes such as acetylcholinesterase, which are implicated in conditions like Alzheimer's disease. The unique structural features of tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate allow it to mimic natural substrates or inhibitors, thereby modulating enzyme activity effectively.

Furthermore, the morpholine ring in the molecule contributes to its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders. The combination of fluorine substitution and morpholine functionality enhances the compound's ability to interact with neural receptors while maintaining pharmacological stability. This has opened up new avenues for developing treatments for conditions such as Parkinson's disease and multiple sclerosis.

The synthesis of tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex cyclobutyl core. The introduction of fluorine atoms has been achieved through nucleophilic substitution reactions or metal-halogen exchange processes, ensuring high regioselectivity and yield.

In terms of pharmacological evaluation, tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate has been subjected to rigorous testing in vitro and in vivo. Preclinical studies have demonstrated its efficacy in reducing inflammation and oxidative stress, which are key pathological mechanisms in various diseases. Additionally, the compound has shown potential in inhibiting pathways associated with cancer cell proliferation and metastasis.

The development of this compound aligns with current trends in drug discovery that emphasize structure-based design and computational modeling. By leveraging high-throughput screening technologies and molecular docking simulations, researchers have been able to identify promising analogs of tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylmorpholine-4-carboxylate. These efforts have not only accelerated the discovery process but also provided insights into the structural requirements for optimal biological activity.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of biological mechanisms continues to evolve, compounds like tert-butyl 3-1-(aminomethyl)-3,3-difluorocyclobutylemorpholine-4-carboxylate will play a crucial role in addressing unmet medical needs.